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Compound of Interest

Compound Name: (Rac)-Pregabalin-d10

Cat. No.: B12404528

In-Depth Technical Guide: (Rac)-Pregabalin-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Rac)-Pregabalin-d10, a
deuterated analog of Pregabalin. This document details its chemical properties, mechanism of
action, and relevant experimental protocols, designed to support research and development
activities.

Core Chemical Data

(Rac)-Pregabalin-d10 is a racemic mixture of the deuterated enantiomers of Pregabalin. The
inclusion of ten deuterium atoms provides a stable isotopic label, making it a valuable tool in
pharmacokinetic and metabolic studies.

Property Value Citations
Molecular Formula CsH7D10NO2 [1112][3]
Molecular Weight 169.29 g/mol [1112][31[4]
CAS Number 2747917-76-4 or 128013-69-4  [2][3]

Note on CAS Number: There appears to be a discrepancy in the publicly available information
regarding the CAS number for (Rac)-Pregabalin-d10, with both 2747917-76-4 and 128013-69-
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4 being cited by chemical suppliers. Researchers should verify the CAS number with their
specific supplier.

Mechanism of Action

The pharmacological activity of (Rac)-Pregabalin-d10 is attributed to its structural similarity to
the inhibitory neurotransmitter gamma-aminobutyric acid (GABA). However, it does not bind
directly to GABA or benzodiazepine receptors. The primary mechanism of action for
Pregabalin, and by extension its deuterated isotopologues, involves its potent and selective
binding to the alpha-2-delta (a2d) subunit of voltage-gated calcium channels (VGCCs) in the
central nervous system.[5][6][7][8]

This binding modulates calcium influx at nerve terminals, which in turn reduces the release of
several excitatory neurotransmitters, including glutamate, norepinephrine, and substance P.[5]
[6][8] By dampening excessive neuronal excitability, Pregabalin exerts its analgesic,
anticonvulsant, and anxiolytic effects.[5][6]

Signaling Pathway Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(Rac)-Pregabalin-d10 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404528#rac-pregabalin-d10-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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